![molecular formula C16H13BrFN5O B7683513 N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide](/img/structure/B7683513.png)
N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide, also known as BPTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPTC belongs to the class of triazole derivatives that have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to inhibit the replication of certain viruses by interfering with their ability to bind to host cells.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth and proliferation of fungi and viruses. In addition, this compound has been found to have neuroprotective effects, which may make it a potential therapeutic agent for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide in lab experiments is that it has a relatively simple synthesis method, which makes it easy to produce in large quantities. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the scientific research of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide. One potential direction is to further investigate its anticancer properties and optimize its therapeutic potential. Another direction is to study its potential as a diagnostic tool for Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects.
Synthesis Methods
The synthesis of N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide involves the reaction of 5-bromopyridin-2-amine with ethyl 4-fluorophenyl-1H-1,2,3-triazole-4-carboxylate in the presence of a catalyst. The resulting product is then purified using column chromatography. The yield of this compound is typically around 50%.
Scientific Research Applications
N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide has been found to exhibit potential therapeutic applications in various scientific research fields. It has been studied for its anticancer, antifungal, and antiviral activities. This compound has also been found to have potential as a diagnostic tool for Alzheimer's disease.
properties
IUPAC Name |
N-(5-bromopyridin-2-yl)-N-ethyl-1-(4-fluorophenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrFN5O/c1-2-22(15-8-3-11(17)9-19-15)16(24)14-10-23(21-20-14)13-6-4-12(18)5-7-13/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITALDIVSIWOQCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=NC=C(C=C1)Br)C(=O)C2=CN(N=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.